Cas no 728038-73-1 (Benzenepropanoic acid,2-methyl-4-(phenylmethoxy)-, methyl ester)
728038-73-1 structure
Product Name:Benzenepropanoic acid,2-methyl-4-(phenylmethoxy)-, methyl ester
CAS No:728038-73-1
MF:C18H20O3
MW:284.349605560303
CID:559118
PubChem ID:54153445
Update Time:2025-04-19
Benzenepropanoic acid,2-methyl-4-(phenylmethoxy)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzenepropanoic acid,2-methyl-4-(phenylmethoxy)-, methyl ester
- (2-{4-[(4-chlorophenyl)phenylmethyl]piperazin-1-yl}ethoxy)acetic acid methyl ester
- 3-(4-benzyloxy-2-methyl-phenyl)-propionic acid methyl ester
- Cetirizine Methanol Adduct
- Cetirizine Methyl Ester
- methyl [2-[4-[(4-chlorophenyl)phenylmethyl]-1-piperazinyl]ethoxy]acetate
- methyl [2-methyl-3-(4-benzyloxy)phenyl]propionate
- methyl-2-[2-[4-[(4-chlorophenyl)phenylmethyl]-1-piperazinyl]ethoxy]acetate
- CS-0002180
- OJIYKYYEVHELNA-UHFFFAOYSA-N
- 2-Methyl-4-(phenylmethoxy)benzenepropanoic acid methyl ester
- Benzenepropanoic acid, 2-methyl-4-(phenylmethoxy)-, methyl ester
- Methyl 3-(4-(benzyloxy)-2-methylphenyl)propanoate
- SCHEMBL3917744
- 728038-73-1
-
- Inchi: 1S/C18H20O3/c1-14-12-17(21-13-15-6-4-3-5-7-15)10-8-16(14)9-11-18(19)20-2/h3-8,10,12H,9,11,13H2,1-2H3
- InChI Key: OJIYKYYEVHELNA-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1C=CC(=C(C)C=1)CCC(=O)OC
Computed Properties
- Exact Mass: 284.14100
- Monoisotopic Mass: 284.141
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5A^2
- XLogP3: 3.8
Experimental Properties
- Density: 1.094
- Boiling Point: 410.2°C at 760 mmHg
- Flash Point: 173.9°C
- Refractive Index: 1.55
- PSA: 35.53000
- LogP: 3.67960
Benzenepropanoic acid,2-methyl-4-(phenylmethoxy)-, methyl ester Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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